Cas no 30080-29-6 (D-erythro-2-Pentulose,5-deoxy-3-C-(3-oxopropyl)-)

D-erythro-2-Pentulose,5-deoxy-3-C-(3-oxopropyl)- structure
30080-29-6 structure
Product Name:D-erythro-2-Pentulose,5-deoxy-3-C-(3-oxopropyl)-
CAS No:30080-29-6
MF:C8H14O5
MW:190.193763256073
CID:310416
Update Time:2024-02-29

D-erythro-2-Pentulose,5-deoxy-3-C-(3-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • D-erythro-2-Pentulose,5-deoxy-3-C-(3-oxopropyl)-
    • Hexanal,4,6-dihydroxy-4-(1-hydroxyethyl)-5-oxo-, [R-(R*,R*)]-
    • Pillarose (8CI)
    • (R)-4,6-Dihydroxy-4-[(R)-1-hydroxyethyl]-5-oxohexanal
    • Pillarose
    • D-erythro-2-Pentulose, 5-deoxy-3-C-(3-oxopropyl)-
    • Inchi: 1S/C8H14O5/c1-6(11)8(13,3-2-4-9)7(12)5-10/h4,6,10-11,13H,2-3,5H2,1H3/t6-,8-/m1/s1
    • InChI Key: UPXRTIGQDXYNJM-HTRCEHHLSA-N
    • SMILES: OCC([C@@](CCC=O)([C@@H](C)O)O)=O

Computed Properties

  • Exact Mass: 190.084
  • Monoisotopic Mass: 190.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.8A^2

Experimental Properties

  • Density: 1.285±0.06 g/cm3(Predicted)
  • Boiling Point: 437.2±45.0 °C(Predicted)
  • pka: 12.20±0.29(Predicted)
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